molecular formula C7H9ClN2 B8636900 4-Chloro-6-ethylpyridin-2-amine

4-Chloro-6-ethylpyridin-2-amine

Cat. No.: B8636900
M. Wt: 156.61 g/mol
InChI Key: CQPQHHSMJCIVJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-ethylpyridin-2-amine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9ClN2

Molecular Weight

156.61 g/mol

IUPAC Name

4-chloro-6-ethylpyridin-2-amine

InChI

InChI=1S/C7H9ClN2/c1-2-6-3-5(8)4-7(9)10-6/h3-4H,2H2,1H3,(H2,9,10)

InChI Key

CQPQHHSMJCIVJB-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC(=CC(=C1)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyridin-2-amine (1.0 equiv.) in THF (0.1M) was added Pd(dppf)Cl2-DCM (0.1M), K2CO3 (3.0 equiv.), and Et2Zn (1.2 equiv.). The reaction was heated to 70° C. for 18 hrs. Upon cooling to room temperature, NH4Cl(sat.) was added, the mixture was extracted with EtOAc, dried with Na2SO4, and concentrated. The crude material was purified via SiO2 column chromatography eluting with DCM/MeOH (2%) to yield 4-chloro-6-ethylpyridin-2-amine in 33% yield. LCMS (m/z): 157.1 (MH+).
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